Cas no 2228132-56-5 (2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid
• CAS No: 2228132-56-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6138922
• PubChem ID: 165791406
• Update Time: 2025-06-28

2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid
• 2-amino-2-[1-(2-hydroxy-4-methylphenyl)cyclopropyl]acetic acid
• 2228132-56-5
• EN300-1796364

• Inchi： 1S/C12H15NO3/c1-7-2-3-8(9(14)6-7)12(4-5-12)10(13)11(15)16/h2-3,6,10,14H,4-5,13H2,1H3,(H,15,16)
• InChI Key： ZFUUFJKYUSTNFW-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid (CAS No. 2228132-56-5)

2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228132-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural versatility and potential biological activity. The presence of an amino group and a substituted phenolic moiety further enhances its chemical reactivity and functional properties, making it a promising candidate for various biochemical applications.

The molecular structure of 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid consists of a cyclopropyl ring attached to an acetic acid derivative, with the amino group positioned at the 2-position and a phenolic hydroxyl group linked to the cyclopropyl ring via a methylene bridge. This unique arrangement contributes to its distinct physicochemical properties, including solubility, stability, and interaction with biological targets. The compound's ability to engage with multiple biochemical pathways makes it an intriguing subject for further investigation in drug discovery and therapeutic development.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory and oxidative stress pathways, which are implicated in various chronic diseases. The phenolic hydroxyl group in 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid suggests potential antioxidant activity, while the amino group offers opportunities for further derivatization to enhance binding affinity to specific biological targets. These features have positioned this compound as a valuable scaffold for designing molecules with therapeutic potential.

One of the most compelling aspects of 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid is its structural similarity to known bioactive molecules. For instance, compounds with cyclopropylacetic acid moieties have been explored for their anti-inflammatory properties, often by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The presence of the hydroxymethylphenyl group may also contribute to interactions with receptors or enzymes involved in cellular signaling pathways related to pain perception, neuroprotection, and metabolic regulation.

Recent studies have begun to elucidate the pharmacological profile of derivatives similar to CAS No. 2228132-56-5. Research indicates that modifications at the cyclopropyl ring or the phenolic substituent can significantly alter the compound's bioactivity. For example, certain derivatives have shown promise in preclinical models for their ability to reduce inflammation and oxidative damage without significant side effects. These findings underscore the importance of 2-amino-2-1-(2-hydroxy-4-methylphenyl)cyclopropylacetic acid as a lead compound for further medicinal chemistry efforts.

The synthesis of CAS No. 2228132-56-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the cyclopropyl ring, followed by functional group transformations such as hydroxymethylation and amination. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore this compound in larger-scale applications.

In terms of pharmacokinetics, preliminary data suggest that CAS No. 2228132-56-5 exhibits reasonable solubility in aqueous buffers, which is advantageous for formulation into oral or injectable therapies. Additionally, its stability under various storage conditions makes it suitable for industrial-scale production and clinical trials. These characteristics are critical factors when evaluating a compound's potential as a drug candidate.

The therapeutic applications of CAS No. 2228132-56-5 are still under exploration, but early research suggests several promising avenues. In particular, its structural features may make it effective in treating conditions associated with excessive inflammation or oxidative stress, such as rheumatoid arthritis or neurodegenerative disorders. Furthermore, its ability to interact with multiple biological targets opens up possibilities for combination therapies that could enhance therapeutic outcomes.

Future research directions may focus on optimizing the pharmacological properties of CAS No. 2228132-56-5 through structure-based drug design techniques. Computational modeling can help predict how different modifications will affect the compound's bioactivity and selectivity profile. Additionally, high-throughput screening methods can be employed to identify novel derivatives with enhanced efficacy or reduced toxicity.

The role of CAS No. 2228132-56-5 in academic and industrial research underscores its significance as a versatile chemical entity with broad applicability in pharmaceutical chemistry. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.